Cas no 65002-17-7 (bucillamine)

• Product Name: bucillamine
• CAS No: 65002-17-7
• MF: C₇H₁₃NO₃S₂
• MW: 223.313019514084
• MDL: MFCD00867570
• CID: 58263
• PubChem ID: 656604
• Update Time: 2025-04-18

bucillamine Chemical and Physical Properties

Names and Identifiers

• bucillamine
• (R)-3-Mercapto-2-(2-mercapto-2-methylpropanamido)-propanoic acid
• (2R)-2-[(2-methyl-2-sulfanylpropanoyl)amino]-3-sulfanylpropanoic acid
• N-(2-Mercapto-2-methylpropionyl)-L-cysteine
• (R)-3-mercapto-2-(2-mercapto-2-methylpropanamido)propanoic acid
• N-(2-Mercapto-2-methyl-1-oxopropyl)-L-cysteine
• Tox21_112916
• SR-01000883966
• Q4982752
• A834941
• SA96
• (2R)-2-[(2-methyl-2-sulfanyl-propanoyl)amino]-3-sulfanyl-propanoic acid
• NCGC00182062-02
• BDBM50406934
• DB12160
• MFCD00867570
• KS-1449
• Tox21_113147
• D01809
• Tiobutarit
• RB3025
• Bucillaminum [Latin]
• N-(2-Mercaptoisobutyryl)cysteine
• Bucillamine [INN:JAN]
• BUCILLAMINE [MART.]
• HY-118530
• Thiobutarit
• 65002-17-7
• Q-101254
• Bucilant
• CAS-65002-17-7
• (2R)-3-mercapto-2-[(2-mercapto-2-methyl-1-oxopropyl)amino]propanoic acid
• CCRIS 5260
• DTXCID2028513
• L-CYSTEINE, N-(2-MERCAPTO-2-METHYL-1-OXOPROPYL)-
• Bucillaminum
• BCP12127
• N-(2-Mercaptoisobutyryl)-L-cysteine
• Rimatil
• AKOS015895462
• UNII-R80LRA5WTF
• MLS006010100
• AC-32465
• AKOS015841445
• Bucilant (TN)
• DTXSID2048587
• CHEBI:31312
• BUCILLAMINE [INN]
• AM62722
• SCHEMBL121965
• De-019
• NS00068162
• Bucilamina
• Bucilamina [Spanish]
• N-(2-Mercapto-2-methylpropanoyl)-L-cysteine
• CHEMBL80830
• SMR004701240
• VUAFHZCUKUDDBC-BYPYZUCNSA-N
• NCGC00183271-01
• R80LRA5WTF
• SA-96
• BUCILLAMINE [MI]
• DE019; SA96;Thiobutarit;Rimatil.
• SR-01000883966-1
• Bucillamine (JP17/INN)
• BUCILLAMINE [WHO-DD]
• BUCILLAMINE [JAN]
• BRD-K24697665-001-01-4
• Bucillamine (JP18/INN)
• SBI-0654180.0001

• MDL： MFCD00867570
• Inchi： 1S/C7H13NO3S2/c1-7(2,13)6(11)8-4(3-12)5(9)10/h4,12-13H,3H2,1-2H3,(H,8,11)(H,9,10)/t4-/m0/s1
• InChI Key： VUAFHZCUKUDDBC-BYPYZUCNSA-N
• SMILES： SC(C)(C)C(N[C@H](C(=O)O)CS)=O

Computed Properties

• Exact Mass: 223.03400
• Monoisotopic Mass: 223.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4A^2
• XLogP3: 0.4

Experimental Properties

• Color/Form: White crystal or crystalline powder, slightly smelly
• Density: 1.3934 (rough estimate)
• Melting Point: 119-123°C
• Boiling Point: 438.0±45.0 °C at 760 mmHg
• Flash Point: 218.7±28.7 °C
• Refractive Index: 1.6370 (estimate)
• PSA: 144.00000
• LogP: 0.58490
• Specific Rotation: D25 +32.3° (c = 1.0 in ethanol)
• Vapor Pressure: No data available

bucillamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3146 6.1/PG 3
• WGK Germany：3
• Safety Instruction： S26; S27; S28
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): 2285 i.p.; 989.6 i.v. (Fujita, 1981)
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/24/25; R50/53
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients